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Compound of Interest

Compound Name: H-Gly-Lys-Gly-OH

Cat. No.: B1337361 Get Quote

In-Depth Technical Guide: H-Gly-Lys-Gly-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of the

tripeptide H-Gly-Lys-Gly-OH, also known as Glycyl-Lysyl-Glycine. This peptide is composed of

three amino acid residues: two glycine units and one lysine unit.

Core Physicochemical Data
The essential quantitative data for H-Gly-Lys-Gly-OH is summarized in the table below. This

information is critical for a range of applications, from calculating molar concentrations in

experimental setups to interpreting mass spectrometry data.

Property Value Reference

Molecular Weight 260.29 g/mol [1]

Chemical Formula C₁₀H₂₀N₄O₄ [1]

Structural Composition
H-Gly-Lys-Gly-OH is a tripeptide synthesized from the amino acids glycine and lysine.[1] The

sequence consists of a glycine residue at the N-terminus, followed by a lysine residue, and

concluding with a glycine residue at the C-terminus. The peptide bonds link the carboxyl group

of one amino acid to the amino group of the next.
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Caption: Molecular composition of H-Gly-Lys-Gly-OH.

Experimental Protocols
While this document focuses on the core properties of H-Gly-Lys-Gly-OH, any experimental

work involving this peptide would necessitate standard laboratory protocols. For instance, the

preparation of stock solutions would require the precise measurement of the peptide's mass,

followed by dissolution in a suitable solvent to a known volume, using the molecular weight

provided above for concentration calculations. Subsequent experiments, such as cell-based

assays or binding studies, would require their own specific, validated protocols. A study by

Ringseis et al. (2005) utilized H-Gly-Lys-Gly-OH in modulating the release of vasoactive

substances from human aortic endothelial cells, illustrating a potential research application.[1]

Applications in Research
H-Gly-Lys-Gly-OH can be utilized in the synthesis of casein and soybean protein.[1] Peptides

and hydrolysates derived from such proteins are subjects of research for their potential

biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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